Cas no 62051-45-0 (Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)-)

Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)- structure
62051-45-0 structure
Product Name:Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)-
CAS No:62051-45-0
MF:C24H13BrO2
MW:413.262825727463
CID:459689
PubChem ID:12318655
Update Time:2025-04-19

Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)-
    • 5-(4-bromophenyl)benzo[a]anthracene-7,12-dione
    • DTXSID60488148
    • 5-(4-Bromophenyl)tetraphene-7,12-dione
    • 62051-45-0
    • Inchi: 1S/C24H13BrO2/c25-15-11-9-14(10-12-15)20-13-21-22(17-6-2-1-5-16(17)20)24(27)19-8-4-3-7-18(19)23(21)26/h1-13H
    • InChI Key: RLCDXBZKYYXJSP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=C2C(C3C=CC=CC=3C(C2=C2C=CC=CC2=1)=O)=O

Computed Properties

  • Exact Mass: 412.00989
  • Monoisotopic Mass: 412.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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